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Compound of Interest

Compound Name: AXKO-0046 dihydrochloride

Cat. No.: B10854900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AXKO-0046 dihydrochloride is a potent and highly selective inhibitor of human lactate

dehydrogenase B (LDHB), an enzyme implicated in cancer metabolism.[1][2][3][4][5] With an

EC50 value of 42 nM, this indole derivative demonstrates uncompetitive inhibition with respect

to both NADH and pyruvate.[1][2][3][6][7] Its unique mechanism involves binding to a novel

allosteric site on the LDHB tetramer, rather than the catalytic active site, making it a valuable

tool for investigating LDHB-associated pathways.[3][7][8] These application notes provide

detailed protocols for the preparation and handling of AXKO-0046 dihydrochloride solutions

in dimethyl sulfoxide (DMSO) for in vitro research applications.

Quantitative Data Presentation
The solubility and stock solution parameters for AXKO-0046 dihydrochloride (Molecular

Weight: 448.47 g/mol ) in DMSO are summarized below.[4]

Parameter Value Source

Solubility in DMSO 10 mM [9]

Storage of Stock Solution
2 weeks at 4°C; 6 months at

-80°C
[8]
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Stock Solution Preparation Guide (for DMSO)

Desired
Concentration

Mass of AXKO-
0046
dihydrochloride for
1 mL

Mass of AXKO-
0046
dihydrochloride for
5 mL

Mass of AXKO-
0046
dihydrochloride for
10 mL

1 mM 0.448 mg 2.24 mg 4.48 mg

5 mM 2.24 mg 11.2 mg 22.4 mg

10 mM 4.48 mg 22.4 mg 44.8 mg

Experimental Protocols
Preparation of a 10 mM Stock Solution of AXKO-0046
Dihydrochloride in DMSO
Materials:

AXKO-0046 dihydrochloride powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: Allow the vial of AXKO-0046 dihydrochloride powder to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out 4.48 mg of AXKO-0046 dihydrochloride powder and transfer

it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of high-purity DMSO to the tube containing the powder.
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Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle

warming (e.g., in a 37°C water bath for a few minutes) and/or sonication can be used to aid

dissolution if precipitation is observed.[10]

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, tightly sealed tubes

to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to

6 months) or at 4°C for short-term storage (up to 2 weeks).[8]

Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Prepare the desired final concentration by diluting the stock solution with the

appropriate cell culture medium or assay buffer. For example, to prepare a 100 µM working

solution, dilute the 10 mM stock solution 1:100.

Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.

Avoid vigorous vortexing, which can be detrimental to cells.

Usage: It is recommended to prepare working solutions fresh for each experiment and use

them on the same day.[10]

Safety and Handling
AXKO-0046 dihydrochloride is for research use only and not for human or veterinary use.

[2][11]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound.[11]

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[11]

In case of contact with skin or eyes, rinse immediately with plenty of water.[11]

Consult the Safety Data Sheet (SDS) for complete safety information.[11]
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Workflow for AXKO-0046 Dihydrochloride Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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